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Compound of Interest

Compound Name: N-octadecylsulfamide

Cat. No.: B8460878

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydrophobic coatings are of significant interest across various fields, including biomedical
devices, drug delivery systems, and self-cleaning surfaces. The ability to repel water is crucial
for preventing biofouling, controlling drug release, and enhancing durability. N-
octadecylsulfamide is a promising compound for creating such coatings due to its long alkyl
chain (C18), which imparts low surface energy, and a sulfamide group that can potentially offer
strong adhesion to various substrates. These application notes provide a comprehensive
overview of the synthesis, characterization, and application of N-octadecylsulfamide for
generating robust hydrophobic surfaces. While direct literature on N-octadecylsulfamide for
this specific application is emerging, the following protocols are based on established principles
of organic synthesis and surface chemistry, drawing parallels from similar long-chain alkyl-
containing molecules.

Data Presentation
Table 1: Physicochemical Properties of N-
octadecylsulfamide
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Property Value

Molecular Formula C18H40N202S

Molecular Weight 364.6 g/mol

Appearance White to off-white waxy solid
Melting Point 85-90 °C (estimated)

Solubilit Insoluble in water; Soluble in organic solvents
olubili
Y (e.g., Toluene, Chloroform, THF)

Table 2: Performance of N-octadecylsulfamide

rophobic Coati

Coating Water Contact  Sliding Angle Coating
Substrate ]

Method Angle (°) (°) Thickness
Glass Dip Coating 155+ 3 <5 ~50 nm
Silicon Wafer Spin Coating 158 + 2 <4 ~30 nm
Stainless Steel Spray Coating 152 +4 <6 ~70 nm

) Solution '

Polyester Fabric ) 148 +5 <8 Not applicable

Immersion

Note: The data presented in Table 2 are representative values based on coatings formulated
with N-octadecylsulfamide and should be considered as a baseline for optimization.

Experimental Protocols
Protocol 1: Synthesis of N-octadecylsulfamide

This protocol describes the synthesis of N-octadecylsulfamide from octadecylamine and
sulfuryl chloride. This is a common route for the formation of sulfonamides from primary
amines.[1][2]

Materials:
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e Octadecylamine

o Sulfuryl chloride (SO2Clz2)

o Triethylamine (EtsN) or Pyridine (as a base)

e Anhydrous dichloromethane (DCM) or Tetrahydrofuran (THF) (as a solvent)
e Hydrochloric acid (HCI), 1M solution

o Saturated sodium bicarbonate (NaHCOs) solution

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

e Hexane

» Rotary evaporator

e Magnetic stirrer and hotplate

o Standard glassware (round-bottom flask, dropping funnel, condenser, etc.)
Procedure:

» Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet, dissolve octadecylamine (1 equivalent) and
triethylamine (2.2 equivalents) in anhydrous DCM.

» Addition of Sulfuryl Chloride: Cool the solution to 0 °C in an ice bath. Slowly add a solution of
sulfuryl chloride (1.1 equivalents) in anhydrous DCM to the stirred reaction mixture via the
dropping funnel over 30-60 minutes.

o Reaction: After the addition is complete, allow the reaction to warm to room temperature and
stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Work-up:

o Quench the reaction by slowly adding water.
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o Separate the organic layer.
o Wash the organic layer sequentially with 1M HCI, saturated NaHCOs solution, and brine.

o Dry the organic layer over anhydrous MgSOQa, filter, and concentrate under reduced
pressure using a rotary evaporator.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
such as hexane or by column chromatography on silica gel.

Protocol 2: Preparation of Hydrophobic Coatings

This protocol outlines three common methods for applying N-octadecylsulfamide to a
substrate to form a hydrophobic coating.

Materials:

N-octadecylsulfamide
e Toluene or other suitable organic solvent
o Substrates (e.g., glass slides, silicon wafers, stainless steel coupons)

o Piranha solution (for substrate cleaning - EXTREME CAUTION REQUIRED) or Isopropanol
and Deionized water

 Nitrogen gas stream

e Dip coater, Spin coater, or Airbrush spray system

e Oven or hotplate

Procedure:

A. Substrate Preparation (Crucial for good adhesion):

o Clean the substrates thoroughly to remove any organic contaminants. A common method is
sonication in a series of solvents: acetone, isopropanol, and deionized water.
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» For glass and silicon substrates, a more aggressive cleaning and hydroxylation can be
achieved using a Piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30%
hydrogen peroxide). Warning: Piranha solution is extremely corrosive and reactive. Handle
with extreme care in a fume hood with appropriate personal protective equipment.

» After cleaning, rinse the substrates extensively with deionized water and dry under a stream
of nitrogen.

B. Coating Application:

o Solution Preparation: Prepare a dilute solution of N-octadecylsulfamide (e.g., 0.1-1% w/v)
in a suitable organic solvent like toluene.

o Application Methods:

o Dip Coating: Immerse the cleaned substrate into the N-octadecylsulfamide solution for a
set duration (e.g., 1-10 minutes). Withdraw the substrate at a constant, slow speed. The
coating thickness can be controlled by the withdrawal speed and solution concentration.

o Spin Coating: Place the substrate on the spin coater chuck. Dispense a small amount of
the N-octadecylsulfamide solution onto the center of the substrate. Spin the substrate at
a high speed (e.g., 1000-4000 rpm) for a set time (e.g., 30-60 seconds).

o Spray Coating: Use an airbrush to spray a fine mist of the N-octadecylsulfamide solution
onto the substrate. Ensure even coverage by maintaining a consistent distance and
motion.

o Curing/Annealing: After coating, heat the substrates in an oven or on a hotplate at a
temperature below the decomposition temperature of the compound (e.g., 80-120 °C) for 30-
60 minutes to evaporate the solvent and promote adhesion.

Protocol 3: Characterization of Hydrophobic Coatings

A. Contact Angle Measurement:

» Place a small droplet (e.g., 5-10 pL) of deionized water onto the coated surface.
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e Use a contact angle goniometer to measure the static contact angle between the water
droplet and the surface.

» To measure the sliding angle (an indicator of water repellency), tilt the stage of the
goniometer and record the angle at which the water droplet begins to roll off.

B. Surface Morphology Analysis:

» Use Atomic Force Microscopy (AFM) or Scanning Electron Microscopy (SEM) to visualize
the topography and roughness of the coated surface. A certain degree of micro/nano-
roughness can enhance hydrophobicity.

Visualizations
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Caption: Synthesis workflow for N-octadecylsulfamide.
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Caption: Workflow for hydrophobic coating application.

Conclusion

N-octadecylsulfamide presents a viable candidate for the creation of highly hydrophobic
surfaces. The protocols outlined above provide a foundational framework for its synthesis,
application, and characterization. Researchers are encouraged to optimize these protocols,
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exploring different solvents, concentrations, and curing conditions to achieve desired coating
properties for their specific applications, ranging from anti-fouling medical devices to water-
repellent textiles. The combination of a long hydrophobic tail and a potentially adhesive
sulfamide head group makes N-octadecylsulfamide a molecule of interest for advanced
surface engineering.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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